Ethyl 4-Chlorobutyrate-d4

Specification

• Molecular Formula: C₆H₇D₄ClO₂
• Molecular Weight: 154.63

Introduction

Property	Ethyl 4-Chlorobutyrate	Ethyl 4-Chlorobutyrate-d4
Molecular Formula	C₆H₁₁ClO₂	C₆H₇D₄ClO₂
Molecular Weight	150.602 g/mol	154.63 g/mol
CAS Number	3153-36-4	Not specified in sources
Appearance	Clear yellow to brownish liquid	Colourless Oil
Isotopic Composition	Natural abundance	Contains 4 deuterium atoms

Chemical Properties and Structure

Molecular Structure and Composition

Ethyl 4-Chlorobutyrate-d4 maintains the core structure of ethyl 4-chlorobutyrate with the critical difference being the substitution of four hydrogen atoms with deuterium atoms. The molecular formula is C₆H₇D₄ClO₂, alternatively represented as C₆D₄H₇ in some sources. This compound features a four-carbon butyrate chain with a chlorine substituent at the terminal position and an ethyl ester group.

Applications and Uses

Synthesis of Cyclopropane Derivatives

The primary application of Ethyl 4-Chlorobutyrate-d4 is as a reagent in the preparation of cyclopropane derivatives. Cyclopropane derivatives are important structural motifs in medicinal chemistry and serve as building blocks for various pharmaceutically active compounds. The deuterium labeling allows researchers to:

• Track reaction mechanisms during cyclopropanation reactions

• Study metabolic pathways involving cyclopropane-containing compounds

• Develop deuterated reference standards for analytical procedures

• Investigate kinetic isotope effects in cyclopropane formation reactions

Analytical and Research Applications

Beyond synthetic applications, Ethyl 4-Chlorobutyrate-d4 serves important roles in analytical chemistry:

• As an internal standard for quantitative analysis by mass spectrometry

• For elucidating reaction mechanisms through isotope tracing

• In the development of deuterated pharmaceutical candidates, which may exhibit improved metabolic profiles

• For nuclear magnetic resonance (NMR) spectroscopy studies, where deuterium labeling provides distinctive spectral patterns

Supplier Reference	Price Range	Estimated Delivery
TR-E901833	307.00 € ~ 2,334.00 €	Mon 12 May 25

The substantial price range likely reflects different quantities and purity grades available from suppliers. The relatively high cost compared to non-deuterated analogs is typical for deuterated compounds due to the specialized production methods required.